5-Nitro-2-pyridinol N-oxide
Description
5-Nitro-2-pyridinol N-oxide is a derivative of pyridine N-oxide . Pyridine N-oxides are a class of mild Lewis bases that can activate certain kinds of Lewis acidic parts of molecules and hence increase reactivity of its nucleophilic part towards various reactions with electrophiles .
Synthesis Analysis
Pyridine N-oxides can be synthesized using various methods. One method involves the use of titanium silicalite (TS-1) in a packed-bed microreactor and H2O2 in methanol as solvent. This flow process is a safer, greener, and more highly efficient process than using a batch reactor .Molecular Structure Analysis
The molecular formula of this compound is C5H4N2O4 . The molecular weight is 156.1 .Chemical Reactions Analysis
Pyridine N-oxides have unique reactivity as a hydrogen atom transfer reagent in photochemical, Minisci-type alkylation of electron-deficient heteroarenes . They can activate Lewis acid parts of molecules and hence increase reactivity of its nucleophilic part towards various reactions with electrophiles .Mechanism of Action
While the specific mechanism of action for 5-Nitro-2-pyridinol N-oxide is not available, pyridine N-oxides in general have been found to act as mild Lewis bases that can activate certain kinds of Lewis acidic parts of molecules, increasing the reactivity of its nucleophilic part towards various reactions with electrophiles .
Safety and Hazards
properties
CAS RN |
14396-03-3 |
|---|---|
Molecular Formula |
C5H4N2O4 |
Molecular Weight |
156.1 |
Origin of Product |
United States |
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